2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C24H15BrN2O4
• Molecular Weight: 475.3 g/mol
• IUPAC Name: 2-(5-bromoquinolin-8-yl)-5-(2-methoxyphenoxy)isoindole-1,3-dione
• InChI: InChI=1S/C24H15BrN2O4/c1-30-20-6-2-3-7-21(20)31-14-8-9-15-17(13-14)24(29)27(23(15)28)19-11-10-18(25)16-5-4-12-26-22(16)19/h2-13H,1H3
• InChI Key: NIAXHAQLZABJPG-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OC2=CC3=C(C=C2)C(=O)N(C3=O)C4=C5C(=C(C=C4)Br)C=CC=N5

Description

2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione, also known as BQU57, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, suggesting that it could be an effective therapeutic agent for cancer patients. In

Mechanism of Action

2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione works by inhibiting the activity of a protein called PARP1, which is involved in DNA repair. Cancer cells rely heavily on DNA repair mechanisms to survive and grow, so inhibiting PARP1 can lead to the death of cancer cells. In addition, 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to have a number of biochemical and physiological effects. In addition to inhibiting PARP1 and inducing apoptosis, 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to inhibit the activity of other proteins involved in DNA repair, including PARP2 and PARP3. 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has also been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for the recurrence of cancer after treatment.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione is that it has been shown to be effective against a wide range of cancer types, including those that are difficult to treat with traditional therapies. In addition, 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to have a good safety profile in preclinical studies, suggesting that it could be well-tolerated in humans. One limitation of 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione is that it has a relatively low solubility, which could make it difficult to administer in clinical settings.

Future Directions

There are several future directions for research on 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more efficient synthesis methods for this compound, which could increase its yield and reduce its cost. Another area of interest is the development of new formulations of 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione that could improve its solubility and bioavailability. Finally, there is interest in studying the potential use of 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione in combination with other therapies, such as chemotherapy or immunotherapy, to improve its effectiveness against cancer.

Synthesis Methods

The synthesis of 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione involves several steps. First, 5-bromo-8-quinolinecarboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-amino-2-methoxyphenol to form the intermediate product. The intermediate product is then reacted with phthalic anhydride to produce the final product, 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione. The overall yield of this synthesis method is approximately 20%.

Scientific Research Applications

2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been studied extensively for its potential use in cancer treatment. Preclinical studies have shown that this compound inhibits the growth of cancer cells in vitro and in vivo. 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to be particularly effective against triple-negative breast cancer, a subtype of breast cancer that is difficult to treat with traditional therapies. In addition, 2-(5-bromo-8-quinolinyl)-5-(2-methoxyphenoxy)-1H-isoindole-1,3(2H)-dione has been shown to be effective against other types of cancer, including lung cancer and pancreatic cancer.